2-{2-[(3-chlorophenyl)amino]-1,3-thiazol-4-yl}-N-(3-methylbutyl)acetamide

• IUPAC Name: 2-[2-(3-chloroanilino)-1,3-thiazol-4-yl]-N-(3-methylbutyl)acetamide
• InChI: InChI=1S/C16H20ClN3OS/c1-11(2)6-7-18-15(21)9-14-10-22-16(20-14)19-13-5-3-4-12(17)8-13/h3-5,8,10-11H,6-7,9H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: GWBCVMGUBWABMD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)CC1=CSC(=N1)NC2=CC(=CC=C2)Cl
• Molecular Formula: C16H20ClN3OS
• Molecular Weight: 337.9 g/mol
• CAS No.: 1040657-07-5

Description

This compound is a complex organic molecule that contains a thiazole ring, which is a type of heterocyclic compound containing sulfur and nitrogen. It also has an amine group attached to a chlorophenyl group, and an acetamide group attached to a 3-methylbutyl group.

Synthesis Analysis

While the specific synthesis process for this compound isn’t available, similar compounds are often synthesized through reactions involving thiazole derivatives. The exact process would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The chlorophenyl group, the amine group, and the acetamide group are all common functional groups in organic chemistry, each with their own specific properties and reactivities.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiazole itself is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a broad range of biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to changes in cellular processes . The interaction often involves binding to a specific receptor or enzyme, altering its function and leading to downstream effects.

Biochemical Pathways

Thiazole derivatives have been found to impact a variety of biochemical pathways due to their broad spectrum of biological activities . These can include pathways related to inflammation, pain perception, microbial growth, viral replication, neuronal signaling, and tumor growth, among others.

Result of Action

Given the broad range of biological activities associated with thiazole derivatives , the effects could potentially include reduced inflammation, alleviation of pain, inhibition of microbial growth or viral replication, neuroprotection, and antitumor effects.